molecular formula C13H8BrCl2NO3 B8291841 4-(4-Bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid

4-(4-Bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid

Cat. No.: B8291841
M. Wt: 377.0 g/mol
InChI Key: KKNPXSIRUVUWCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid is a useful research compound. Its molecular formula is C13H8BrCl2NO3 and its molecular weight is 377.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H8BrCl2NO3

Molecular Weight

377.0 g/mol

IUPAC Name

4-(4-bromo-2,5-dichlorophenoxy)-6-methylpyridine-3-carboxylic acid

InChI

InChI=1S/C13H8BrCl2NO3/c1-6-2-11(7(5-17-6)13(18)19)20-12-4-9(15)8(14)3-10(12)16/h2-5H,1H3,(H,18,19)

InChI Key

KKNPXSIRUVUWCN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=N1)C(=O)O)OC2=CC(=C(C=C2Cl)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 185 mg (0.473 mmol) 4-(4-bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid methyl ester in 3 mL dioxane was added 3 mL water and 30 mg (0.710 mmol) lithium hydroxide monohydrate. The reaction mixture was stirred for 4 hours at room temperature, poured on 30 mL 1M aqueous hydrochloric acid and 30 mL dichloromethane and the layers were separated. The aqueous layer was extracted with 30 mL dichloromethane and the combined organic layers were washed with 30 mL brine, dried over magnesium sulfate, filtered and concentrated under vacuum to afford 178 mg (100%) of the title compound as a colorless solid. MS (ESI): m/z=377.912 [M+H]+.
Name
4-(4-bromo-2,5-dichloro-phenoxy)-6-methyl-nicotinic acid methyl ester
Quantity
185 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
30 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Yield
100%

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